1'-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-(N'-benzoylcarbamimidoyl)-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H27N5O2/c20-17(26)19(24-11-5-2-6-12-24)9-13-23(14-10-19)18(21)22-16(25)15-7-3-1-4-8-15/h1,3-4,7-8H,2,5-6,9-14H2,(H2,20,26)(H2,21,22,25)
• InChI Key: UJQVEUDXPRGUJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C(=NC(=O)C3=CC=CC=C3)N)C(=O)N
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

1-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide, also known as Boc-Lys(Abz)-OH, is a synthetic compound that has gained significant attention in the field of scientific research. This molecule is a member of the peptide family, which is known for its diverse range of biological activities. Boc-Lys(Abz)-OH has been extensively studied for its unique properties and potential applications in various fields such as medicine, biochemistry, and biotechnology.

Mechanism of Action

The mechanism of action of 1'-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide(Abz)-OH involves the cleavage of the peptide bond between the lysine and benzoyl groups by enzymes such as trypsin. This cleavage results in the release of the fluorescent group, Abz, which emits a strong fluorescence signal. The fluorescence signal is used to monitor enzyme activity and to study protein-protein interactions.
Biochemical and Physiological Effects:
This compound(Abz)-OH has been shown to have minimal biochemical and physiological effects on biological systems. This molecule is relatively stable and does not interfere with normal cellular processes. However, caution should be exercised when using this compound(Abz)-OH in vivo, as the long-term effects of this molecule on biological systems have not been extensively studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide(Abz)-OH is its ability to act as a fluorogenic substrate for various enzymes. This property has been utilized in the development of high-throughput screening assays for drug discovery. This compound(Abz)-OH is also relatively easy to synthesize and purify, making it a cost-effective option for laboratory experiments. However, one limitation of this compound(Abz)-OH is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several potential future directions for the study of 1'-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide(Abz)-OH. One potential direction is the development of new diagnostic assays for detecting enzyme activity in biological samples. Another potential direction is the study of protein-protein interactions using this compound(Abz)-OH as a tool. Additionally, the use of this compound(Abz)-OH in the development of new drugs and therapies could be explored. Finally, the development of new synthetic methods for this compound(Abz)-OH could lead to improved yields and purities, making this molecule an even more valuable tool for scientific research.

Scientific Research Applications

1'-[(benzoylamino)(imino)methyl]-1,4'-bipiperidine-4'-carboxamide(Abz)-OH has been widely used in scientific research due to its unique properties. This molecule is known for its ability to act as a fluorogenic substrate for various enzymes such as trypsin, chymotrypsin, and elastase. This property has been utilized in the development of diagnostic assays for detecting enzyme activity in biological samples. This compound(Abz)-OH has also been used in the study of protein-protein interactions, protein folding, and protein aggregation.